Cas no 1261936-87-1 (5-[3-(Cyclopropylaminocarbonyl)phenyl]-3-fluorophenol)

• Product Name: 5-[3-(Cyclopropylaminocarbonyl)phenyl]-3-fluorophenol
• CAS No: 1261936-87-1
• MF: C₁₆H₁₄FNO₂
• MW: 271.286267757416
• MDL: MFCD18314012
• CID: 2764638
• PubChem ID: 53219689
• Update Time: 2025-07-19

5-[3-(Cyclopropylaminocarbonyl)phenyl]-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 1261936-87-1
• N-Cyclopropyl-3'-fluoro-5'-hydroxy[1,1'-biphenyl]-3-carboxamide
• MFCD18314012
• DTXSID70684513
• 5-[3-(Cyclopropylaminocarbonyl)phenyl]-3-fluorophenol, 95%
• 5-[3-(CYCLOPROPYLAMINOCARBONYL)PHENYL]-3-FLUOROPHENOL
• 5-[3-(Cyclopropylaminocarbonyl)phenyl]-3-fluorophenol

• MDL： MFCD18314012
• Inchi： 1S/C16H14FNO2/c17-13-7-12(8-15(19)9-13)10-2-1-3-11(6-10)16(20)18-14-4-5-14/h1-3,6-9,14,19H,4-5H2,(H,18,20)
• InChI Key： JJCZVQNUSHEOIR-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1=CC=CC(=C1)C(NC1CC1)=O)O

Computed Properties

• Exact Mass: 271.10085685Da
• Monoisotopic Mass: 271.10085685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-[3-(Cyclopropylaminocarbonyl)phenyl]-3-fluorophenol

Introduction to 5-[3-(Cyclopropylaminocarbonyl)phenyl]-3-fluorophenol (CAS No. 1261936-87-1)

5-[3-(Cyclopropylaminocarbonyl)phenyl]-3-fluorophenol, with the CAS number 1261936-87-1, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropylaminocarbonyl group and a fluorinated phenol moiety. These structural elements contribute to its diverse biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of 5-[3-(Cyclopropylaminocarbonyl)phenyl]-3-fluorophenol is defined by the presence of a cyclopropyl ring, an amide linkage, and a fluorine-substituted phenolic group. The cyclopropyl ring is known for its strain energy and unique electronic properties, which can influence the compound's reactivity and biological activity. The amide linkage provides additional stability and can facilitate interactions with biological targets. The fluorine substitution on the phenolic group enhances the compound's lipophilicity and can affect its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Recent studies have explored the potential of 5-[3-(Cyclopropylaminocarbonyl)phenyl]-3-fluorophenol in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. This suggests that 5-[3-(Cyclopropylaminocarbonyl)phenyl]-3-fluorophenol could be a promising candidate for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 5-[3-(Cyclopropylaminocarbonyl)phenyl]-3-fluorophenol has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways, such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These findings suggest that 5-[3-(Cyclopropylaminocarbonyl)phenyl]-3-fluorophenol may have therapeutic potential in the treatment of various types of cancer.

The pharmacokinetic properties of 5-[3-(Cyclopropylaminocarbonyl)phenyl]-3-fluorophenol have also been studied to understand its behavior in biological systems. Research has shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are important factors for drug development. Furthermore, it has been found to have low toxicity in animal models, making it a safe candidate for further clinical evaluation.

In terms of synthetic methods, several approaches have been developed to produce 5-[3-(Cyclopropylaminocarbonyl)phenyl]-3-fluorophenol. One common method involves the reaction of 3-fluorophenol with an appropriate cyclopropylamine derivative under suitable conditions. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, have also been employed to improve the efficiency and scalability of the synthesis process.

The future prospects for 5-[3-(Cyclopropylaminocarbonyl)phenyl]-3-fluorophenol are promising. Ongoing research is focused on optimizing its chemical structure to enhance its therapeutic efficacy and reduce potential side effects. Additionally, efforts are being made to develop novel formulations that can improve its delivery and bioavailability. Clinical trials are expected to provide further insights into the safety and efficacy of this compound in human subjects.

In conclusion, 5-[3-(Cyclopropylaminocarbonyl)phenyl]-3-fluorophenol (CAS No. 1261936-87-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance, it is likely that this compound will play an important role in addressing unmet medical needs in various disease areas.